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For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Chloro-4-methyl-6-phenylpyridazine, with the Chemical Abstracts Service (CAS) registry

number 28657-39-8, is a heterocyclic organic compound belonging to the pyridazine class. Its

chemical structure, featuring a chlorinated pyridazine ring substituted with methyl and phenyl

groups, makes it a valuable intermediate in organic synthesis. This document provides a

comprehensive overview of its physicochemical properties, synthesis, reactivity, and analytical

methods. While specific biological activities for this exact compound are not extensively

documented in publicly available literature, the pyridazine core is a known pharmacophore, and

derivatives of 4-methyl-6-phenylpyridazine have been investigated for their activity on the

central nervous system[1]. This guide consolidates available data to serve as a foundational

resource for researchers utilizing this compound in synthetic chemistry and drug discovery

endeavors.

Physicochemical Properties
The fundamental physicochemical properties of 3-Chloro-4-methyl-6-phenylpyridazine are

summarized in the table below. These properties are essential for its handling, characterization,

and application in experimental settings.
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Property Value Source(s)

CAS Number 28657-39-8 [2][3][4][5][6]

Molecular Formula C₁₁H₉ClN₂ [2][7]

Molecular Weight 204.66 g/mol [2][4][6][7]

IUPAC Name
3-chloro-4-methyl-6-

phenylpyridazine
[2][4][7]

SMILES String
CC1=NN=C(Cl)C(=C1)C1=CC

=CC=C1
[7]

InChI Key
ROVPWRBPJHXFRE-

UHFFFAOYSA-N
[4][6]

Topological Polar Surface Area 25.8 Å² [2]

Hydrogen Bond Acceptor

Count
2 [2]

LogP 2.41 [6]

Density 1.208 g/cm³ (Predicted) [8]

Flash Point 211.9 °C (Predicted) [8]

Vapour Pressure
1.82E-05 mmHg at 25°C

(Predicted)
[8]

Synthesis and Reactivity
3-Chloro-4-methyl-6-phenylpyridazine serves as a versatile precursor in the synthesis of

more complex molecules. The chloro-substituent at the 3-position of the pyridazine ring is a key

reactive site, susceptible to nucleophilic substitution reactions.

A US patent describes the use of 3-chloro-4-methyl-6-phenylpyridazine as a starting material

for preparing derivatives with potential activity on the central nervous system[1]. For instance, it

can be reacted with various nucleophiles to displace the chlorine atom. Examples of such

reactions include:
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Reaction with Amines: Treatment with N-(2-hydroxyethyl)ethylenediamine in refluxing n-

butanol with powdered copper as a catalyst yields the corresponding substituted amino-

pyridazine[1].

Reaction with Hydrazine: Refluxing with hydrazine hydrate leads to the formation of the 3-

hydrazino derivative, which can be further converted into the 3-amino compound through

hydrogenation in the presence of a Raney nickel catalyst[1].

These reactions highlight the utility of the compound as a scaffold for building a library of

pyridazine derivatives for further investigation.

Experimental Protocols
Synthesis of 3-Amino-4-methyl-6-phenylpyridazine from
3-Chloro-4-methyl-6-phenylpyridazine[1]
This protocol outlines a two-step process to replace the chloro group with an amino group, as

direct amination is not feasible[1].

Step 1: Synthesis of 3-Hydrazino-4-methyl-6-phenylpyridazine

Reaction Setup: A mixture of 5 g of 3-chloro-4-methyl-6-phenylpyridazine and 12 ml of

hydrazine hydrate is prepared in a round-bottom flask equipped with a reflux condenser.

Reaction Execution: The mixture is heated to reflux.

Work-up: After one hour and thirty minutes, the reaction is allowed to cool to room

temperature. A solid precipitate forms.

Purification: The solid is collected by filtration, washed with a small amount of water, and

then recrystallized from an isopropanol-isopropyl ether mixture to yield the 3-hydrazino

derivative.

Step 2: Synthesis of 3-Amino-4-methyl-6-phenylpyridazine

Reaction Setup: The 3-hydrazino derivative obtained in Step 1 is dissolved in a suitable

solvent.
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Reaction Execution: The solution is hydrogenated in the presence of a Raney nickel catalyst.

Work-up and Purification: Upon completion of the reaction, the catalyst is removed by

filtration. The solvent is evaporated under reduced pressure to yield the final 3-amino

product.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)[6]
3-Chloro-4-methyl-6-phenylpyridazine can be analyzed using a reverse-phase HPLC

method.

Column: Newcrom R1

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.

Detection: The specific wavelength for UV detection is not provided but can be determined

by measuring the UV absorbance spectrum of the compound.

Note for Mass Spectrometry (MS) Compatibility: For applications requiring MS detection (LC-

MS), the phosphoric acid in the mobile phase should be replaced with a volatile acid, such

as formic acid[6]. This method is scalable and can be adapted for preparative separation to

isolate impurities or for pharmacokinetic studies[6].

Biological Activity and Applications
While detailed biological studies on 3-chloro-4-methyl-6-phenylpyridazine itself are not

widely published, the pyridazine scaffold is of significant interest in medicinal chemistry.

Pyridazine derivatives have been reported to exhibit a wide range of biological activities,

including but not limited to antimicrobial, anticancer, and anti-inflammatory properties.

A patent indicates that derivatives of 4-methyl-6-phenylpyridazine, synthesized from the title

compound, are active on the central nervous system[1]. This suggests that 3-chloro-4-methyl-
6-phenylpyridazine is a key intermediate for developing novel therapeutic agents targeting

neurological pathways. Its primary application, therefore, is as a building block for drug

discovery and development professionals exploring new chemical entities within this class.
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Safety and Handling
According to available Safety Data Sheet (SDS) information, specific toxicological, ecological,

and reactivity data for 3-chloro-4-methyl-6-phenylpyridazine is largely unavailable[8].

However, standard laboratory precautions for handling chemical intermediates should be

strictly followed.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles with

side-shields, chemical-resistant gloves, and a lab coat[8].

Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

dust or vapors. Avoid contact with skin and eyes. Use non-sparking tools and take measures

to prevent electrostatic discharge[8].

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place, away

from incompatible materials[8].

Visualizations
The following diagrams illustrate key workflows and relationships relevant to 3-Chloro-4-
methyl-6-phenylpyridazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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